2,6-Dichloro-4-hydroxybenzoic acid
Overview
Description
2,6-Dichloro-4-hydroxybenzoic acid is a derivative of p-salicylic acid with chloro-substituents at C-3 and C-5 of the benzene ring . It has a molecular weight of 207.01 .
Synthesis Analysis
The synthesis of 2,6-dihydroxybenzoic acid, which is structurally similar to 2,6-Dichloro-4-hydroxybenzoic acid, involves reacting resorcinol and CO2 for 3 to 4 hours under the action of alkali metal salt at a temperature between 130 and 150°C under a pressure of 1.35 to 1.45MPa using absolute ethanol as a solvent .Molecular Structure Analysis
The molecular structure of 2,6-Dichloro-4-hydroxybenzoic acid is represented by the formula C7H4Cl2O3 . The InChI code for this compound is 1S/C7H4Cl2O3/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2,10H,(H,11,12) .Physical And Chemical Properties Analysis
2,6-Dichloro-4-hydroxybenzoic acid is a white to yellow solid . It has a molecular weight of 207.01 .Scientific Research Applications
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Application in Antioxidant and Antimicrobial Activity
- Scientific Field : Biochemistry
- Summary of Application : Hydroxybenzoic acids, including 2,6-dihydroxybenzoic acid, have been studied for their structural and biological properties . They have potential applications as functional food ingredients, dietary supplements, food antioxidants, preservatives, or drugs .
- Methods of Application : The anti-/pro-oxidant properties of these compounds were evaluated using various assays, including DPPH, ABTS, FRAP, CUPRAC, and Trolox oxidation assays . Their lipophilicity was estimated by means of experimental (HPLC) and theoretical methods .
- Results : The study found that these compounds have significant anti-/pro-oxidant and antimicrobial activity .
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Application in Bioremediation
- Scientific Field : Environmental Science
- Summary of Application : 4-hydroxybenzoic acid, a related compound, is used in food, pharmaceutical, and cosmetic industries and is widely distributed in various environments . Bioremediation is a sustainable approach for the removal of 4-hydroxybenzoate and its derivatives from polluted environments .
- Methods of Application : The study used a metabolomic and transcriptomic analysis of cells grown on 4-hydroxybenzoate to elucidate the catabolic pathways involved in its biodegradation .
- Results : The study found that 4-hydroxybenzoate is hydroxylated to form protocatechuate, which is then either cleaved in ortho- and/or meta-positions or decarboxylated to form catechol . These compounds are funneled into the TCA cycle following either the β-ketoadipate or protocatechuate meta-cleavage branches .
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Application in Functional Food Ingredients and Dietary Supplements
- Scientific Field : Nutrition and Food Science
- Summary of Application : Hydroxybenzoic acids, including 2,6-dihydroxybenzoic acid, have been studied for their structural and biological properties . They have potential applications as functional food ingredients, dietary supplements .
- Methods of Application : The biological activity of these compounds were evaluated using various assays .
- Results : The study found that these compounds have significant biological activity .
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Application in Research and Development
- Scientific Field : Chemical Research
- Summary of Application : 2,6-Dichloro-4-hydroxybenzoic acid is used for research and development purposes .
- Methods of Application : The compound is used in various chemical reactions in the laboratory .
- Results : The outcomes of these reactions contribute to the advancement of chemical research .
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Application in Research and Development
- Scientific Field : Chemical Research
- Summary of Application : 2,6-Dichloro-4-hydroxybenzoic acid is used for research and development purposes .
- Methods of Application : The compound is used in various chemical reactions in the laboratory .
- Results : The outcomes of these reactions contribute to the advancement of chemical research .
Safety And Hazards
properties
IUPAC Name |
2,6-dichloro-4-hydroxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O3/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2,10H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOVLMLBLLKYKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)C(=O)O)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10623683 | |
Record name | 2,6-Dichloro-4-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10623683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4-hydroxybenzoic acid | |
CAS RN |
4641-38-7 | |
Record name | 2,6-Dichloro-4-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10623683 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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